Cas no 2137494-08-5 (1,3-Piperidinedicarboxylic acid, 3-hydroxy-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester)

• Product Name: 1,3-Piperidinedicarboxylic acid, 3-hydroxy-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester
• CAS No: 2137494-08-5
• MF: C₁₂H₂₀ClNO₅
• MW: 293.743903160095
• CID: 5256209
• Update Time: 2025-11-01

1,3-Piperidinedicarboxylic acid, 3-hydroxy-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Piperidinedicarboxylic acid, 3-hydroxy-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C12H20ClNO5/c1-11(2,3)19-10(16)14-6-4-5-12(17,7-14)9(15)18-8-13/h17H,4-8H2,1-3H3
• InChI Key： FCYAFMBGCNVWLI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(O)(C(OCCl)=O)C1

Additional information on 1,3-Piperidinedicarboxylic acid, 3-hydroxy-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester

Recent Advances in the Study of 1,3-Piperidinedicarboxylic acid, 3-hydroxy-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS: 2137494-08-5)

The compound 1,3-Piperidinedicarboxylic acid, 3-hydroxy-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS: 2137494-08-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine backbone and functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates. Recent studies have focused on its synthesis, structural modifications, and biological activities, providing valuable insights into its pharmacological properties.

One of the key areas of research involving this compound is its role as a versatile intermediate in the synthesis of complex bioactive molecules. Researchers have successfully utilized 2137494-08-5 as a building block for the construction of peptidomimetics and small-molecule inhibitors targeting enzymes such as proteases and kinases. The presence of the chloromethyl and tert-butyl ester groups in the molecule allows for further functionalization, enabling the development of derivatives with enhanced biological activity and selectivity.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the anti-inflammatory properties of derivatives synthesized from 1,3-Piperidinedicarboxylic acid, 3-hydroxy-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester. The results demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for the treatment of inflammatory diseases. The study also highlighted the importance of the hydroxy and chloromethyl groups in mediating these effects, providing a structural basis for future drug design efforts.

Another notable advancement involves the application of this compound in the field of targeted drug delivery. Researchers have developed prodrugs based on 2137494-08-5 that can be selectively activated in tumor microenvironments, thereby minimizing off-target effects. This approach has shown promising results in preclinical models, with improved pharmacokinetic profiles and reduced toxicity compared to conventional chemotherapeutic agents.

Despite these promising findings, challenges remain in the optimization of 1,3-Piperidinedicarboxylic acid, 3-hydroxy-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester for clinical applications. Issues such as stability, solubility, and bioavailability need to be addressed through further structural modifications and formulation studies. Ongoing research aims to overcome these limitations by exploring novel synthetic routes and delivery systems.

In conclusion, the compound 2137494-08-5 represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Recent studies have shed light on its potential as a therapeutic agent and a versatile intermediate for the synthesis of bioactive molecules. Future research should focus on optimizing its properties and exploring its mechanisms of action to fully realize its therapeutic potential.